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7-Keto Cholesterol-d7 7-Keto Cholesterol-d7
Brand Name: Vulcanchem
CAS No.: 127684-08-6
VCID: VC0021012
InChI: InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-23,25,28H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,25+,26+,27-/m1/s1/i1D3,2D3,17D
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C
Molecular Formula: C₂₇H₃₇D₇O₂
Molecular Weight: 407.68

7-Keto Cholesterol-d7

CAS No.: 127684-08-6

Reference Standards

VCID: VC0021012

Molecular Formula: C₂₇H₃₇D₇O₂

Molecular Weight: 407.68

7-Keto Cholesterol-d7 - 127684-08-6

CAS No. 127684-08-6
Product Name 7-Keto Cholesterol-d7
Molecular Formula C₂₇H₃₇D₇O₂
Molecular Weight 407.68
IUPAC Name (3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-6-(trideuteriomethyl)heptan-2-yl]-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
Standard InChI InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h16-18,20-23,25,28H,6-15H2,1-5H3/t18-,20+,21-,22+,23+,25+,26+,27-/m1/s1/i1D3,2D3,17D
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C
Synonyms (3β)-3-Hydroxycholest-5-en-7-one-d7; 3β-Hydroxycholest-5-en-7-one-d7; 7-Oxocholesterol-d7; Cholest-5-en-3β-ol-7-one-d7; SC 4722-d7; 7-Ketocholesterol-25,26,26,26, 27,27,27-d7;
PubChem Compound 3247054
Last Modified Nov 12 2021
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